Cas no 2229347-60-6 (3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid
• CAS No: 2229347-60-6
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6415707
• PubChem ID: 165833638
• Update Time: 2025-06-27

3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid
• EN300-1875712
• 2229347-60-6
• 3-(4-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxypropanoic acid

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(19)15-10-6-4-9(5-7-10)8-11(16)12(17)18/h9-11,16H,4-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： DPMFAUBXYYEYQI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid (CAS No. 2229347-60-6)

3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid, identified by the CAS number 2229347-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure with a cyclohexyl ring and an amide-like functional group, exhibits potential applications in drug development and synthetic chemistry. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the realm of protease inhibition and enzyme mechanism studies.

The structural motif of 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid incorporates several key pharmacophoric elements. The presence of a tert-butoxy carbonyl group suggests stability under various reaction conditions, making it suitable for multi-step synthetic pathways. Additionally, the cyclohexyl moiety contributes to lipophilicity and binding affinity, which are critical factors in drug design. The hydroxypropanoic acid segment further enhances its versatility, allowing for modifications that could fine-tune its biological activity.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that modulate enzyme activity through precise structural interactions. The amide bond in this molecule serves as a hinge region, enabling selective binding to target proteins. This feature is particularly relevant in the development of protease inhibitors, which are widely used in treating inflammatory diseases, cancer, and viral infections. For instance, derivatives of this compound have been explored as potential inhibitors of matrix metalloproteinases (MMPs), enzymes implicated in tissue degradation and tumor progression.

Advances in computational chemistry have further illuminated the potential of 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid as a scaffold for drug discovery. Molecular docking studies have demonstrated its ability to interact with active sites of various enzymes, including kinases and phosphatases. These interactions are mediated by hydrogen bonding networks involving the hydroxyl group, the amide nitrogen, and the carbonyl oxygen, providing multiple points of engagement for structure-based drug design.

Recent experimental studies have highlighted the compound's role in modulating cellular signaling pathways. Specifically, researchers have observed that derivatives of this molecule can interfere with the activity of cyclin-dependent kinases (CDKs), which are pivotal regulators of cell cycle progression. By inhibiting CDKs, these derivatives may offer therapeutic benefits in oncology, particularly against cancers with dysregulated cell cycles. Moreover, preliminary data suggest that modifications to the cyclohexyl ring can enhance selectivity, reducing off-target effects—a critical consideration in drug development.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the tert-butoxy carbonyl group necessitates careful control over reaction conditions to avoid side products such as esters or amides. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have streamlined these processes significantly. These advancements not only improve yield but also enhance scalability for industrial applications.

The versatility of this compound is further underscored by its utility in peptide mimetics. By serving as a building block for constrained peptides, it enables the creation of molecules with enhanced bioavailability and stability. Such peptide mimetics are increasingly being explored for their potential as therapeutics against neurological disorders and infectious diseases. The ability to fine-tune properties like solubility and metabolic stability makes it an attractive candidate for medicinal chemists seeking novel drug candidates.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid (CAS No. 2229347-60-6) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—comprising the tert-butoxy carbonyl group, the cyclohexyl moiety, and the hydroxylpropanoic acid segment—endow it with significant potential for modulating biological pathways relevant to human health and disease. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in next-generation drug discovery efforts.